Cas no 1602058-43-4 (1-(oxan-2-yl)propan-1-amine)

1-(Oxan-2-yl)propan-1-amine is a versatile intermediate in organic synthesis, characterized by its oxane (tetrahydropyran) ring and primary amine functionality. This compound is particularly valuable in pharmaceutical and agrochemical applications due to its ability to act as a building block for more complex structures. The oxane ring enhances stability and influences stereochemistry, while the amine group provides a reactive site for further derivatization, such as amide formation or reductive amination. Its balanced lipophilicity and moderate basicity make it suitable for drug design, particularly in CNS-targeting molecules. The compound is typically handled under inert conditions to preserve amine reactivity.
1-(oxan-2-yl)propan-1-amine structure
1-(oxan-2-yl)propan-1-amine structure
Product Name:1-(oxan-2-yl)propan-1-amine
CAS No:1602058-43-4
MF:C8H17NO
MW:143.226682424545
MDL:MFCD28150022
CID:4607770
PubChem ID:84064177
Update Time:2025-10-28

1-(oxan-2-yl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

    • 1-(oxan-2-yl)propan-1-amine
    • 2H-Pyran-2-methanamine, α-ethyltetrahydro-
    • MDL: MFCD28150022
    • Inchi: 1S/C8H17NO/c1-2-7(9)8-5-3-4-6-10-8/h7-8H,2-6,9H2,1H3
    • InChI Key: XCPXNJBVVDSZBA-UHFFFAOYSA-N
    • SMILES: C(C1OCCCC1)(N)CC

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Additional information on 1-(oxan-2-yl)propan-1-amine

Introduction to 1-(oxan-2-yl)propan-1-amine (CAS No: 1602058-43-4)

1-(oxan-2-yl)propan-1-amine, identified by its Chemical Abstracts Service (CAS) number 1602058-43-4, is a significant compound in the realm of pharmaceutical and biochemical research. This organic molecule, featuring an oxane ring linked to a propylamine moiety, has garnered attention due to its potential applications in drug development and synthetic chemistry. The unique structural attributes of this compound make it a valuable intermediate in the synthesis of more complex molecules, particularly in the design of bioactive agents.

The oxane ring, a six-membered cyclic ether, contributes to the compound's stability and flexibility, while the propylamine group introduces basicity and reactivity that are crucial for further functionalization. Such structural features are highly desirable in medicinal chemistry, where balance between stability and reactivity is often key to developing effective therapeutic agents.

In recent years, there has been growing interest in oxan-based derivatives as pharmacophores due to their ability to mimic natural biological structures while offering novel interactions with biological targets. The compound 1-(oxan-2-yl)propan-1-amine represents a promising scaffold for exploring these interactions. Its molecular framework allows for modifications at multiple sites, enabling the creation of a diverse library of derivatives with tailored properties.

One of the most compelling aspects of this compound is its utility in the synthesis of pharmaceutical intermediates. Researchers have leveraged its structure to develop precursors for various therapeutic classes, including kinase inhibitors and other small-molecule drugs. The oxane ring's ability to undergo selective reactions while maintaining overall stability makes it an attractive component in multi-step synthetic routes.

Recent studies have highlighted the potential of 1-(oxan-2-yl)propan-1-amine in the development of neurological agents. The compound's ability to cross the blood-brain barrier and interact with central nervous system receptors has been explored in preclinical models. Preliminary findings suggest that derivatives of this molecule may exhibit efficacy in treating conditions such as neurodegeneration and cognitive disorders. These findings underscore the importance of structural diversity in drug discovery and the value of compounds like 1-(oxan-2-yl)propan-1-amine as starting points for further investigation.

The synthesis of 1-(oxan-2-yl)propan-1-amine itself is an intriguing challenge that has been addressed through various methodologies. Traditional approaches involve the reaction of oxirane derivatives with propylamine under controlled conditions. More advanced techniques, such as transition-metal-catalyzed cross-coupling reactions, have also been employed to enhance yield and selectivity. These synthetic strategies not only highlight the versatility of oxan-based compounds but also contribute to the broader field of organic synthesis.

In addition to its pharmaceutical applications, 1-(oxan-2-yl)propan-1-amine has shown promise in material science. Its unique structural motifs make it a candidate for developing novel polymers and coatings with enhanced mechanical properties or specific biological functionalities. The ability to incorporate this compound into larger molecular frameworks opens up possibilities for creating materials with tailored characteristics, further expanding its utility beyond traditional drug discovery.

The chemical properties of 1-(oxan-2-yl)propan-1-amine also make it a valuable tool for studying enzyme mechanisms and interactions. Researchers utilize this compound as a substrate or inhibitor in biochemical assays to gain insights into metabolic pathways and enzyme function. Such studies not only advance our understanding of fundamental biological processes but also provide critical data for designing more effective drugs targeting these pathways.

As research continues to evolve, the applications of 1-(oxan-2-yl)propan-1-amine are likely to expand. Advances in computational chemistry and high-throughput screening technologies are expected to accelerate the discovery of new derivatives with enhanced properties. Moreover, interdisciplinary approaches combining organic chemistry, pharmacology, and materials science will further harness the potential of this versatile compound.

In conclusion, 1-(oxan-2-yl)propan-1-amine (CAS No: 1602058-43-4) stands as a testament to the importance of structural diversity in chemical research. Its unique combination of stability and reactivity makes it a valuable asset in pharmaceutical development, material science, and fundamental biochemical studies. As scientists continue to explore its potential, we can anticipate further breakthroughs that will benefit multiple sectors of science and industry.

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